Cas no 53199-57-8 (L-Homocysteine,S-[1-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-1,5-dideoxy-b-D-ribofuranos-5-yl]- (9CI))
53199-57-8 structure
Product Name:L-Homocysteine,S-[1-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-1,5-dideoxy-b-D-ribofuranos-5-yl]- (9CI)
CAS No:53199-57-8
MF:C15H21N5O5S
MW:383.422741651535
CID:370643
PubChem ID:124126
Update Time:2025-04-19
L-Homocysteine,S-[1-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-1,5-dideoxy-b-D-ribofuranos-5-yl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Homocysteine,S-[1-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-1,5-dideoxy-b-D-ribofuranos-5-yl]- (9CI)
- (2S)-2-amino-4-[[(2S,3S,4R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
- S-(3-deazaadenosyl)homocysteine
- 53199-57-8
- 3-Deazaadenosylhomocysteine
- S-(3-Deazaadenosyl)-L-homocysteine
- 1H-Imidazo(4,5-C)pyridin-4-amine, 1-(5-S-(3-amino-3-carboxypropyl)-5-thio-beta-D-ribofuranosyl)-, (S)-
- S-(3-Deazaadenosyl)-L-homocysteine monohydrate
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- Inchi: 1S/C15H21N5O5S/c16-7(15(23)24)2-4-26-5-9-11(21)12(22)14(25-9)20-6-19-10-8(20)1-3-18-13(10)17/h1,3,6-7,9,11-12,14,21-22H,2,4-5,16H2,(H2,17,18)(H,23,24)/t7-,9+,11+,12+,14?/m0/s1
- InChI Key: KXHTUDZDRGHVIU-AUXCFHMMSA-N
- SMILES: S(CC[C@@H](C(=O)O)N)C[C@@H]1[C@H]([C@H](C(N2C=NC3C(N)=NC=CC2=3)O1)O)O
Computed Properties
- Exact Mass: 383.12633996g/mol
- Monoisotopic Mass: 383.12633996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -4
- Topological Polar Surface Area: 195Ų
L-Homocysteine,S-[1-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-1,5-dideoxy-b-D-ribofuranos-5-yl]- (9CI) Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
53199-57-8 (L-Homocysteine,S-[1-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-1,5-dideoxy-b-D-ribofuranos-5-yl]- (9CI)) Related Products
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